Cas no 1353995-54-6 ((S)-2-Amino-N-(4-bromo-cyclohexyl)-propionamide)

• Product Name: (S)-2-Amino-N-(4-bromo-cyclohexyl)-propionamide
• CAS No: 1353995-54-6
• MF: C₉H₁₇BrN₂O
• MW: 249.148081541061
• CID: 2159067
• Update Time: 2025-06-11

(S)-2-Amino-N-(4-bromo-cyclohexyl)-propionamide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-(4-bromo-cyclohexyl)-propionamide
• (S)-2-Amino-N-(4-bromocyclohexyl)propanamide
• AM95304
• (S)-2-Amino-N-(4-bromo-cyclohexyl)-propionamide

• Inchi： 1S/C9H17BrN2O/c1-6(11)9(13)12-8-4-2-7(10)3-5-8/h6-8H,2-5,11H2,1H3,(H,12,13)/t6-,7?,8?/m0/s1
• InChI Key： QPCWEUZSPZIGSI-KKMMWDRVSA-N
• SMILES： BrC1CCC(CC1)NC([C@H](C)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Topological Polar Surface Area: 55.1

Additional information on (S)-2-Amino-N-(4-bromo-cyclohexyl)-propionamide

Recent Advances in the Study of (S)-2-Amino-N-(4-bromo-cyclohexyl)-propionamide (CAS: 1353995-54-6)

In recent years, the compound (S)-2-Amino-N-(4-bromo-cyclohexyl)-propionamide (CAS: 1353995-54-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amide derivative, characterized by its unique bromo-cyclohexyl moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The compound's structural specificity and biological activity make it a valuable candidate for further investigation in drug discovery and development.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and pharmacological evaluation of (S)-2-Amino-N-(4-bromo-cyclohexyl)-propionamide. The research team employed a multi-step synthetic route to achieve high enantiomeric purity, which was confirmed using chiral HPLC and NMR spectroscopy. The compound demonstrated notable inhibitory effects against a panel of kinases implicated in inflammatory pathways, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory agents.

Further investigations into the mechanism of action revealed that (S)-2-Amino-N-(4-bromo-cyclohexyl)-propionamide selectively targets the ATP-binding site of specific kinases, thereby disrupting downstream signaling cascades. Molecular docking studies supported these observations, highlighting the compound's ability to form stable hydrogen bonds and hydrophobic interactions with key residues in the kinase active site. This selectivity is particularly advantageous for minimizing off-target effects, a common challenge in kinase inhibitor development.

In addition to its kinase inhibitory properties, (S)-2-Amino-N-(4-bromo-cyclohexyl)-propionamide has also been investigated for its role in modulating G-protein-coupled receptors (GPCRs). A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits allosteric modulation of certain GPCRs, potentially offering a new avenue for the treatment of neurological disorders. The researchers utilized a combination of in vitro assays and computational modeling to elucidate the compound's binding mode and functional outcomes.

The pharmacokinetic profile of (S)-2-Amino-N-(4-bromo-cyclohexyl)-propionamide has been evaluated in preclinical models, demonstrating favorable oral bioavailability and metabolic stability. These properties, coupled with its low toxicity profile in acute toxicity studies, position the compound as a promising candidate for further preclinical development. However, challenges such as optimizing its blood-brain barrier penetration for CNS applications remain to be addressed in future studies.

In conclusion, (S)-2-Amino-N-(4-bromo-cyclohexyl)-propionamide (CAS: 1353995-54-6) represents a versatile scaffold with multiple therapeutic applications. Its dual activity as a kinase inhibitor and GPCR modulator underscores its potential in addressing complex diseases. Ongoing research efforts are expected to further refine its pharmacological properties and explore its utility in combination therapies. The compound's progress will be closely monitored by the scientific community as it advances through the drug development pipeline.